N-[2-(4-chlorophenyl)ethyl]-N'-(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-N'-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide
• InChI: InChI=1S/C19H28ClN3O2/c1-18(2)11-15(12-19(3,4)23-18)22-17(25)16(24)21-10-9-13-5-7-14(20)8-6-13/h5-8,15,23H,9-12H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key: TYJLEFUSUFVKJU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C(=O)NCCC2=CC=C(C=C2)Cl)C
• Molecular Formula: C19H28ClN3O2
• Molecular Weight: 365.9 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-N'-(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide, commonly known as AC-262,536, is a selective androgen receptor modulator (SARM). It was first synthesized by the pharmaceutical company Acadia Pharmaceuticals in 2008. AC-262,536 has gained attention in the scientific community due to its potential as a performance-enhancing drug and its ability to improve muscle growth and bone density.

Mechanism of Action

AC-262,536 works by binding to and activating the androgen receptor, which is a protein found in cells throughout the body. Activation of the androgen receptor leads to an increase in protein synthesis, which in turn leads to muscle growth and improved bone density. AC-262,536 is selective in its binding to the androgen receptor, meaning that it has a lower risk of causing unwanted side effects compared to traditional anabolic steroids.
Biochemical and Physiological Effects:
In addition to its effects on muscle and bone, AC-262,536 has been shown to have other biochemical and physiological effects. It has been shown to increase insulin-like growth factor 1 (IGF-1) levels, which is a hormone that plays a role in muscle growth and repair. AC-262,536 has also been shown to increase the expression of genes involved in muscle growth and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AC-262,536 in lab experiments is its selectivity for the androgen receptor. This means that it can be used to study the effects of androgen receptor activation without the risk of unwanted side effects. However, one limitation of using AC-262,536 is that it has not been studied extensively in humans, so its long-term effects and safety profile are not well understood.

Future Directions

There are several potential future directions for research on AC-262,536. One area of interest is its potential use in the treatment of muscle wasting and other conditions that affect muscle and bone health. Another area of interest is its potential use as a performance-enhancing drug in sports. However, more research is needed to fully understand the effects of AC-262,536 and its potential applications.

Scientific Research Applications

AC-262,536 has been studied extensively in animal models for its potential use in the treatment of muscle wasting, osteoporosis, and other conditions that affect muscle and bone health. In a study published in the Journal of Pharmacology and Experimental Therapeutics, AC-262,536 was shown to increase muscle mass and improve bone density in castrated male rats. Another study published in the Journal of Steroid Biochemistry and Molecular Biology found that AC-262,536 had a positive effect on bone mineral density in female rats.